Cas no 303121-24-6 (7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one)
7-Hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one is a chromenone derivative with potential pharmacological applications due to its structural features. The presence of a hydroxy group at the 7-position and a piperidinylmethyl substituent at the 8-position enhances its binding affinity to biological targets. The methoxyphenyl moiety further contributes to its stability and reactivity, making it a promising scaffold for medicinal chemistry research.
303121-24-6 structure
Product Name:7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one
CAS No:303121-24-6
MF:C22H23NO4
MW:365.42232632637
CID:5849835
PubChem ID:5438997
Update Time:2025-06-19
7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-ylmethyl)-4H-chromen-4-one
- 4H-1-Benzopyran-4-one, 7-hydroxy-3-(2-methoxyphenyl)-8-(1-piperidinylmethyl)-
- Oprea1_030082
- 7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-ylmethyl)chromen-4-one
- MFCD02071835
- F0911-3694
- Oprea1_270019
- AKOS000537723
- SR-01000453064-1
- SR-01000453064
- 303121-24-6
- 7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one
-
- Inchi: 1S/C22H23NO4/c1-26-20-8-4-3-7-15(20)18-14-27-22-16(21(18)25)9-10-19(24)17(22)13-23-11-5-2-6-12-23/h3-4,7-10,14,24H,2,5-6,11-13H2,1H3
- InChI Key: BGJFCGHBDZWWLH-UHFFFAOYSA-N
- SMILES: C1OC2=C(CN3CCCCC3)C(O)=CC=C2C(=O)C=1C1=CC=CC=C1OC
Computed Properties
- Exact Mass: 365.16270821g/mol
- Monoisotopic Mass: 365.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 59Ų
Experimental Properties
- Density: 1.268±0.06 g/cm3(Predicted)
- Melting Point: 132-134 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
- Boiling Point: 568.5±50.0 °C(Predicted)
- pka: 6.08±0.20(Predicted)
7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0911-3694-2μmol |
7-hydroxy-3-(2-methoxyphenyl)-8-[(piperidin-1-yl)methyl]-4H-chromen-4-one |
303121-24-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0911-3694-5μmol |
7-hydroxy-3-(2-methoxyphenyl)-8-[(piperidin-1-yl)methyl]-4H-chromen-4-one |
303121-24-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0911-3694-10μmol |
7-hydroxy-3-(2-methoxyphenyl)-8-[(piperidin-1-yl)methyl]-4H-chromen-4-one |
303121-24-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0911-3694-20μmol |
7-hydroxy-3-(2-methoxyphenyl)-8-[(piperidin-1-yl)methyl]-4H-chromen-4-one |
303121-24-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0911-3694-1mg |
7-hydroxy-3-(2-methoxyphenyl)-8-[(piperidin-1-yl)methyl]-4H-chromen-4-one |
303121-24-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0911-3694-2mg |
7-hydroxy-3-(2-methoxyphenyl)-8-[(piperidin-1-yl)methyl]-4H-chromen-4-one |
303121-24-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0911-3694-3mg |
7-hydroxy-3-(2-methoxyphenyl)-8-[(piperidin-1-yl)methyl]-4H-chromen-4-one |
303121-24-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0911-3694-4mg |
7-hydroxy-3-(2-methoxyphenyl)-8-[(piperidin-1-yl)methyl]-4H-chromen-4-one |
303121-24-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0911-3694-5mg |
7-hydroxy-3-(2-methoxyphenyl)-8-[(piperidin-1-yl)methyl]-4H-chromen-4-one |
303121-24-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0911-3694-10mg |
7-hydroxy-3-(2-methoxyphenyl)-8-[(piperidin-1-yl)methyl]-4H-chromen-4-one |
303121-24-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
7-hydroxy-3-(2-methoxyphenyl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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